N-(2,4-dihydroxy-6-methyl-5-pyrimidinyl)-2-furamide

• IUPAC Name: N-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)furan-2-carboxamide
• InChI: InChI=1S/C10H9N3O4/c1-5-7(9(15)13-10(16)11-5)12-8(14)6-3-2-4-17-6/h2-4H,1H3,(H,12,14)(H2,11,13,15,16)
• InChI Key: QAWAMDNHOOVJCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1)NC(=O)C2=CC=CO2
• Molecular Formula: C10H9N3O4
• Molecular Weight: 235.20 g/mol

Description

N-(2,4-dihydroxy-6-methyl-5-pyrimidinyl)-2-furamide, also known as Fapy-dG, is a modified form of the nucleoside deoxyguanosine. It is formed in DNA by oxidative damage to guanine, which can occur due to exposure to radiation, certain chemicals, or normal metabolic processes. Fapy-dG has been the subject of much scientific research due to its potential role in cancer development and other diseases.

Mechanism of Action

The mechanism of action of N-(2,4-dihydroxy-6-methyl-5-pyrimidinyl)-2-furamide involves its ability to form base pairs with adenine during DNA replication. This can lead to mutations in the DNA sequence, which can have deleterious effects on cellular function. N-(2,4-dihydroxy-6-methyl-5-pyrimidinyl)-2-furamide can also activate various signaling pathways that can lead to inflammation and cell death.
Biochemical and Physiological Effects
N-(2,4-dihydroxy-6-methyl-5-pyrimidinyl)-2-furamide has been shown to have several biochemical and physiological effects on cells. It can cause DNA strand breaks, inhibit DNA replication, and activate various signaling pathways. N-(2,4-dihydroxy-6-methyl-5-pyrimidinyl)-2-furamide can also induce oxidative stress, which can lead to further DNA damage and cellular dysfunction.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,4-dihydroxy-6-methyl-5-pyrimidinyl)-2-furamide in lab experiments include its ability to mimic oxidative DNA damage that occurs in vivo. This allows researchers to study the effects of DNA damage on cellular function and disease development. However, the limitations of using N-(2,4-dihydroxy-6-methyl-5-pyrimidinyl)-2-furamide include its instability and reactivity, which can make it difficult to work with in the lab.

Future Directions

Future research on N-(2,4-dihydroxy-6-methyl-5-pyrimidinyl)-2-furamide could focus on developing new methods for synthesizing and detecting this molecule in vivo. This could lead to a better understanding of its role in disease development and potential therapeutic interventions. Additionally, further studies could investigate the effects of N-(2,4-dihydroxy-6-methyl-5-pyrimidinyl)-2-furamide on different cell types and in different disease contexts.

Synthesis Methods

N-(2,4-dihydroxy-6-methyl-5-pyrimidinyl)-2-furamide can be synthesized in the laboratory by several methods, including chemical synthesis and enzymatic methods. Enzymatic methods involve using DNA polymerases to incorporate N-(2,4-dihydroxy-6-methyl-5-pyrimidinyl)-2-furamide into DNA during replication. Chemical synthesis involves the use of various reagents and catalysts to form N-(2,4-dihydroxy-6-methyl-5-pyrimidinyl)-2-furamide from precursor molecules.

Scientific Research Applications

N-(2,4-dihydroxy-6-methyl-5-pyrimidinyl)-2-furamide has been extensively studied in the field of DNA damage and repair. It has been shown to be a mutagenic lesion, meaning it can cause mutations in DNA that can lead to cancer and other diseases. N-(2,4-dihydroxy-6-methyl-5-pyrimidinyl)-2-furamide has also been implicated in aging and neurodegenerative diseases such as Alzheimer's disease.